Cas no 80948-77-2 (2,6-Dibromo-3,4-dimethylaniline)

2,6-Dibromo-3,4-dimethylaniline structure
80948-77-2 structure
Product name:2,6-Dibromo-3,4-dimethylaniline
CAS No:80948-77-2
MF:C8H9NBr2
MW:278.972
CID:2844733
PubChem ID:14043929

2,6-Dibromo-3,4-dimethylaniline Chemical and Physical Properties

Names and Identifiers

    • FS-4170
    • SCHEMBL11067091
    • 80948-77-2
    • 2,6-Dibromo-3,4-dimethylaniline
    • AKOS026672253
    • MFCD08062433
    • DTXSID70554909
    • MDL: MFCD08062433
    • Inchi: InChI=1S/C8H9Br2N/c1-4-3-6(9)8(11)7(10)5(4)2/h3H,11H2,1-2H3
    • InChI Key: OQIZUVQSQMHQDY-UHFFFAOYSA-N
    • SMILES: CC1=CC(=C(C(=C1C)Br)N)Br

Computed Properties

  • Exact Mass: 278.90813Da
  • Monoisotopic Mass: 276.91017Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 0
  • Complexity: 140
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.4
  • Topological Polar Surface Area: 26Ų

Experimental Properties

  • Melting Point: 60-63°C

2,6-Dibromo-3,4-dimethylaniline Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
eNovation Chemicals LLC
Y1263827-25g
2,6-Dibromo-3,4-dimethylaniline
80948-77-2 94%
25g
$485 2024-06-05
eNovation Chemicals LLC
Y1263827-500g
2,6-Dibromo-3,4-dimethylaniline
80948-77-2 94%
500g
$4090 2024-06-05
Fluorochem
024858-1g
2,6-Dibromo-3,4-dimethylaniline
80948-77-2 96%
1g
£11.00 2022-03-01
Fluorochem
024858-5g
2,6-Dibromo-3,4-dimethylaniline
80948-77-2 96%
5g
£24.00 2022-03-01
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1644997-100g
2,6-Dibromo-3,4-dimethylaniline
80948-77-2 98%
100g
¥6854.00 2024-07-28
A2B Chem LLC
AX76012-1g
2,6-Dibromo-3,4-dimethylaniline
80948-77-2 94%
1g
$20.00 2024-04-19
1PlusChem
1P01EXYK-100g
2,6-Dibromo-3,4-dimethylaniline
80948-77-2 94%
100g
$839.00 2024-04-21
1PlusChem
1P01EXYK-500g
2,6-Dibromo-3,4-dimethylaniline
80948-77-2 94%
500g
$2731.00 2024-04-21
eNovation Chemicals LLC
Y1263827-100g
2,6-Dibromo-3,4-dimethylaniline
80948-77-2 94%
100g
$1100 2025-02-19
eNovation Chemicals LLC
Y1263827-500mg
2,6-Dibromo-3,4-dimethylaniline
80948-77-2 94%
500mg
$80 2025-02-19

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